Cas no 2411289-12-6 (N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide)

• Product Name: N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide
• CAS No: 2411289-12-6
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6075811
• PubChem ID: 165984346
• Update Time: 2025-07-23

N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411289-12-6
• EN300-7466297
• N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide

• Inchi： 1S/C15H20N2O3/c1-3-4-15(18)16-12-5-7-13(8-6-12)19-10-14-9-11(2)17-20-14/h9,12-13H,5-8,10H2,1-2H3,(H,16,18)
• InChI Key： IKGAQGHIBOXJIT-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C)=NO1)C1CCC(CC1)NC(C#CC)=O

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide

N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide: A Comprehensive Overview

The compound N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide, identified by the CAS registry number 2411289-12-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a cyclohexyl ring, an oxazole moiety, and a butynamide group. These features make it a subject of interest in both academic research and industrial development.

The molecular structure of this compound is noteworthy for its intricate arrangement of atoms. The cyclohexyl ring serves as a rigid framework, while the oxazole group introduces aromaticity and potential for hydrogen bonding. The butynamide group adds reactivity and versatility to the molecule, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the importance of such structural features in drug design, where the balance between rigidity and flexibility is crucial for bioavailability and efficacy.

One of the most significant aspects of this compound is its synthetic versatility. Researchers have explored various methods to synthesize N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide, including nucleophilic substitution, condensation reactions, and catalytic cross-coupling techniques. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses has also been a focus of recent research, aligning with global efforts to reduce environmental impact.

The application of this compound extends into several fields. In pharmaceuticals, its unique properties make it a promising candidate for drug delivery systems and as a precursor for bioactive molecules. In materials science, it has been investigated for its potential in polymer synthesis and as an additive in high-performance materials. Additionally, its reactivity makes it valuable in organic synthesis as an intermediate for constructing more complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}butynamide. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic distribution, which enhances its ability to act as both an electrophile and nucleophile in different reaction conditions. This dual reactivity is particularly advantageous in asymmetric synthesis and enantioselective catalysis.

In conclusion, N-{4-[(3-methyl-, 1,2-Oxazol-, 5-YL)methoxy]Cyclohexyl}Butynamide represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its synthesis, properties, and applications continue to be explored by researchers worldwide, underscoring its importance in modern chemistry.